1-(3-Ethynylphenyl)-3-(2-methylpropyl)urea

• IUPAC Name: 1-(3-ethynylphenyl)-3-(2-methylpropyl)urea
• InChI: InChI=1S/C13H16N2O/c1-4-11-6-5-7-12(8-11)15-13(16)14-9-10(2)3/h1,5-8,10H,9H2,2-3H3,(H2,14,15,16)
• InChI Key: WRTKDAIOIMPFFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)NC1=CC=CC(=C1)C#C
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• CAS No.: 1197840-12-2

Description

1-(3-Ethynylphenyl)-3-(2-methylpropyl)urea is a useful research compound. Its molecular formula is C13H16N2O and its molecular weight is 216.284. The purity is usually 95%.
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Scientific Research Applications

• Environmental Monitoring and Food Safety :

  • Li Fang-shi (2007) developed an indirect competitive enzyme-linked immunosorbent assay (ELISA) for determining isoproturon, a urea herbicide, in soil and flour. This methodology highlights the significance of urea derivatives in detecting environmental contaminants and ensuring food safety. The study achieved high sensitivity and specificity for isoproturon detection, demonstrating the utility of urea derivatives in environmental monitoring and food safety applications (Li Fang-shi, 2007).

• Chemical Synthesis and Materials Science :

  • Research by Ohkita et al. (2001) explored the use of urea derivatives in crystal engineering, particularly in the formation of polar crystals exhibiting nonlinear optical properties. Their work with ethynyl derivatives, similar to 1-(3-Ethynylphenyl)-3-(2-methylpropyl)urea, suggests potential applications in developing materials with unique optical characteristics (Ohkita et al., 2001).
  • Gimeno et al. (2010) investigated the use of NHC-stabilized gold(I) complexes as catalysts for the cyclization of 1-(o-ethynylaryl)ureas, including compounds structurally related to this compound. This study is significant for its implications in the field of organic synthesis, particularly in the formation of complex organic compounds (Gimeno et al., 2010).

• Pharmacological Applications :

  • Wang et al. (2011) studied the effects of a urea derivative, 1-(4-Chlorophenyl)-3-[3-(6-pyrrolidin-1-ylpyridin-2-yl)phenyl]urea (PSNCBAM-1), on cannabinoid CB1 receptors in the cerebellum. Their findings contribute to the understanding of how urea derivatives can modulate neuronal excitability, with potential implications in the development of new treatments for central nervous system disorders (Wang et al., 2011).